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Compound of Interest

Compound Name: Afp-07

Cat. No.: B1664403

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity of Afp-07, a potent prostanoid
IP receptor agonist, with other prostanoid receptor subtypes. The information presented is
intended to assist researchers in evaluating the selectivity and potential off-target effects of this
compound in experimental settings.

Executive Summary

Afp-07 is a 7,7-difluoroprostacyclin derivative that demonstrates high potency and selectivity
for the prostanoid IP receptor, with a reported binding affinity (Ki) of 0.561 nM.[1][2][3] Its cross-
reactivity with other prostanoid receptors, particularly the EP receptor subtypes, is significantly
lower. This guide summarizes the available quantitative data on Afp-07's binding profile and
provides detailed experimental protocols for researchers to conduct their own comparative
studies.

Data Presentation: Afp-07 Binding Affinity Profile

The following table summarizes the known binding affinities of Afp-07 for various prostanoid
receptors. It is important to note that while data for the IP and EP receptors are available,
specific binding affinity data for the DP, FP, and TP receptors for Afp-07 are not readily
available in the public domain.
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Afp-07 Binding

Receptor Subtype G-Protein Coupling . . Reference
Affinity (Ki) [nM]

IP Gs 0.561 [1][2]

EP1 Gq > 100

EP2 Gs > 100

EP3 Gi > 100

EP4 Gs >10

DP Gs Data not available

FP Gq Data not available

TP Gq Data not available

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and signaling pathways relevant

to the assessment of Afp-07's activity at prostanoid receptors.
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Sepajation

Separate bound from free radioligand
via vacuum filtration
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1664403?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis of Afp-07 Cross-Reactivity with
Prostanoid Receptors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664403#cross-reactivity-of-afp-07-with-other-
prostanoid-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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